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Compound of Interest

Compound Name: 2-Bromo-6-fluorobenzo[d]oxazole

Cat. No.: B12866040

Get Quote

Executive Summary
2-Bromo-6-fluorobenzo[d]oxazole (CAS: 1516000-63-7) presents unique mass spectrometric

challenges and opportunities due to the interplay between the electron-withdrawing fluorine

atom and the isotopically distinct bromine substituent.

Primary Application: Electrophilic intermediate for Suzuki/Stille couplings in drug discovery.

Analytical Challenge: Distinguishing regioisomers (e.g., 5-fluoro vs. 6-fluoro) and verifying

bromine integrity during ionization.

Key Differentiator: The 1:1 isotopic doublet (

) serves as a definitive spectral fingerprint, distinguishing it from chloro-analogs (3:1 ratio)
and fluoro-only scaffolds (singlet).

Comparative Analysis: Performance & Detectability
This section objectively compares the MS performance of 2-Bromo-6-fluorobenzo[d]oxazole
against its common structural analogs.

Validation & Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 6 Tech Support

https://www.benchchem.com/product/b12866040#bc-rfq
https://www.benchchem.com/product/b12866040/docs?utm_src=pdf-body#technical-guide-mass-spectrometry-profiling-of-2-bromo-6-fluorobenzo-d-oxazole
https://www.benchchem.com/product/b12866040/docs?utm_src=pdf-body#technical-guide-mass-spectrometry-profiling-of-2-bromo-6-fluorobenzo-d-oxazole
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12866040?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Table 1: Ionization and Isotopic Performance Matrix

Feature
2-Bromo-6-

fluorobenzo[d]oxazol

e

2-Chloro-6-

fluorobenzo[d]oxazol

e

6-

Fluorobenzo[d]oxazo

le

Molecular Weight
215.93 / 217.93

(Doublet)

171.01 / 173.01

(Doublet)
137.03 (Singlet)

Isotope Pattern
1:1 (

)

3:1 (

)
None (M+H only)

ESI(+) Efficiency

Moderate (Br is

EWG*, reduces

basicity)

Moderate (Cl is EWG) High (N is more basic)

Fragmentation (EI)
Labile C-Br bond

(Radical loss)
Stable C-Cl bond

Ring opening (HCN

loss)

LOD (Est.) ~1-5 ng/mL ~1-5 ng/mL <1 ng/mL

*EWG: Electron Withdrawing Group

Insight: The presence of Bromine at C2 significantly reduces the basicity of the oxazole

nitrogen compared to the hydro-analog, requiring acidified mobile phases (0.1% Formic Acid)

for optimal ESI+ sensitivity.

Experimental Protocols
A. Sample Preparation (Self-Validating Workflow)
To ensure data integrity and prevent hydrolysis of the labile C-Br bond, follow this strict

protocol:

Stock Solution: Dissolve 1 mg of substance in 1 mL anhydrous Acetonitrile (MeCN). Avoid

Methanol to prevent nucleophilic substitution at C2.

Dilution: Dilute to 1 µg/mL using 50:50 MeCN:Water (+0.1% Formic Acid).
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Validation Check: Inject immediately. If a peak at m/z 154 (Hydroxy-analog) appears, the

sample has hydrolyzed; discard and prepare fresh in anhydrous solvent.

B. LC-MS Acquisition Parameters (ESI+)
Instrument: Q-TOF or Triple Quadrupole.

Source: Electrospray Ionization (ESI) in Positive Mode.

Capillary Voltage: 3.5 kV.

Cone Voltage: 20 V (Keep low to prevent in-source fragmentation of Br).

Mobile Phase:

A: Water + 0.1% Formic Acid.

B: Acetonitrile + 0.1% Formic Acid.

Gradient: 5% B to 95% B over 5 mins.

Structural Elucidation & Fragmentation Pathways[3]
[4][5]
The fragmentation of 2-Bromo-6-fluorobenzo[d]oxazole under Collision-Induced Dissociation

(CID) follows a distinct pathway driven by the stability of the benzoxazole core and the lability

of the C-Br bond.

Calculated Exact Masses (Diagnostic Ions)
: 215.9460

: 217.9440

Fragment A (Loss of CO):m/z 187.95 / 189.95 (Contraction to carbazole-like cation).

Fragment B (Loss of Br):m/z 137.03 (Radical cleavage, generating the 6-fluorobenzoxazole

cation).
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Pathway Visualization
The following diagram illustrates the logical flow of fragmentation and the decision-making

process for identifying this compound.

Precursor Ion [M+H]+
m/z 216/218 (1:1 Ratio)

Isotope Pattern Check

Loss of CO (-28 Da)
m/z 188/190

CID Low Energy

Loss of Br Radical (-79/81)
m/z 137 (Base Peak)

CID High Energy

Confirmed Structure:
2-Bromo-6-fluorobenzo[d]oxazole

1:1 Ratio Observed
Re-evaluate:

Likely Chloro or Des-bromo analog

3:1 or No Pattern

Validates Oxazole Core Validates F-Substituent

Click to download full resolution via product page

Caption: Logical flow for MS structural confirmation. The 1:1 isotope ratio is the primary

decision node, followed by specific fragmentation events.

Data Interpretation Guide
The "Fingerprint" Region (MS1)
When analyzing the full scan (MS1), look for the "Twin Towers": two peaks of nearly equal

height separated by 2.0 Da.

m/z 215.9: Contains

.
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m/z 217.9: Contains

.

Note: If the ratio is 3:1 (M : M+2), the compound is likely the Chloro analog (impurity or

mislabeled reagent).

Fragmentation (MS2)
Under standard collision energies (20-30 eV):

Dominant Pathway: Homolytic cleavage of the C-Br bond is common in EI but less common

in ESI unless high energy is applied. In ESI, look for the loss of CO (28 Da) which is

characteristic of the oxazole ring contraction.

Diagnostic Shift: Compare with unsubstituted benzoxazole. The Fluorine atom at position 6 is

robust and will remain on the aromatic ring fragments, adding exactly 17.99 Da relative to

non-fluorinated fragments.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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